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Compound of Interest

Compound Name: Nequinate

Cat. No.: B1678197

Nequinate is a quinolone-class compound recognized for its efficacy as a coccidiostat in
veterinary medicine, primarily for poultry. This technical guide provides an in-depth exploration
of its chemical architecture, synthesis pathway, and pharmacological profile, tailored for
researchers, scientists, and professionals in drug development.

Chemical Structure

Nequinate, with the systematic IUPAC name methyl 6-butyl-7-(phenylmethoxy)-4-oxo-1,4-
dihydroquinoline-3-carboxylate, is a derivative of the 4-quinolone class of compounds.[1][2] Its
molecular formula is C22H23NO4, and it has a molecular weight of 365.42 g/mol .[3][4]

The core of the Nequinate molecule is a 1,4-dihydroquinoline ring system. This central scaffold
is substituted at several positions, contributing to its biological activity. Key structural features
include:

A butyl group at the 6-position of the quinoline ring.

A benzyloxy group (a benzyl group linked via an ether bond) at the 7-position.

A methyl ester functional group at the 3-position.[3]

An oxo group (ketone) at the 4-position, characteristic of the 4-quinolone class.

The planar nature of the quinoline ring system is a notable characteristic, which facilitates 1t-1t
stacking interactions in its crystalline form.[3]
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Physicochemical and Pharmacokinetic Properties

A summary of the key physicochemical and pharmacokinetic parameters of Nequinate is
presented in the tables below.

Table 1: Physicochemical Properties of Nequinate[3]

Property Value

Molecular Formula C22H23NOa4

Molecular Weight 365.42 g/mol

Melting Point 159-161°C

logP (Octanol-Water) 3.82+0.38

Aqueous Solubility 0.024 mg/mL (at 25°C)
Crystal Density 1.287 g/cm3

Table 2: Pharmacokinetic Parameters of Nequinate in Broiler Chickens (Single 25 mg/kg Oral
Dose)[3]

Parameter Value (+SD)
Tmax (Time to maximum concentration) 2.8 £ 0.4 hours
Cmax (Maximum concentration) 1.2+ 0.3 pg/mL

Synthesis of Nequinate

The industrial synthesis of Nequinate is a multi-step process. While a detailed seven-step
protocol is proprietary, the key transformations involve the synthesis of the substituted 4-
quinolone core followed by functional group modifications. The process generally starts from 6-
butyl-7-hydroxy-4-quinolone.[3] The subsequent key stages are:

» Benzylation of the phenolic hydroxyl group: The hydroxyl group at the 7-position is converted
to a benzyloxy group.
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» Esterification of the carboxylic acid: The carboxylic acid moiety at the 3-position is esterified
to a methyl ester.[3]

A generalized workflow for the synthesis is depicted below.

Starting Material Key Synthesis Steps Final Product
Benzylating agent Intermediate Esterifying agent
g 7. A (e.g., Benzyl bromide) o Benzylation of | Esterification of (e.g., Methanol, acid catalyst) ;
6-butyl-7-hydroxy-4-quinolone 7-hydroxy group B 3 carboxy group Nequinate
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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